
Product Identification and Chemical Properties

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Rink Amide AM Resin

Cat. No.: B15500846

Get Quote

Rink Amide AM Resin is a widely used solid support for Fmoc-based solid-phase peptide

synthesis (SPPS), specifically designed for the production of C-terminal peptide amides.[1] It is

a polystyrene-based resin, typically cross-linked with divinylbenzene (DVB), and functionalized

with the acid-labile Rink Amide linker.[1][2]

Table 1: Chemical and Physical Properties
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Property Description Source(s)

Chemical Name

4-(2',4'-Dimethoxyphenyl-

Fmoc-aminomethyl)-

phenoxyacetamidomethyl

Resin

[3]

Synonyms
Rink Amide-AM Resin, Fmoc-

Rink Amide AM resin
[1][2]

CAS Number 183599-10-2 [3][4]

Appearance
Pale white or slight yellow

beads
[1][5]

Matrix

1%

Divinylbenzene/polystyrene

copolymer

[1][6]

Loading Capacity
Typically ranges from 0.3 to

1.0 mmol/g
[1][6]

Mesh Size
Commonly available in 100-

200 or 200-400 mesh
[7][8]

Molecular Formula C39H36N2O6 (Linker) [9]

Molecular Weight 628.7 g/mol (Linker) [9]

Hazard Identification and Safety Precautions
The hazard classification of Rink Amide AM Resin can vary between suppliers. Some safety

data sheets classify it as an irritant, while others state it does not meet the criteria for

classification as a hazardous substance.[3][10] However, it is prudent to handle the resin with

care, adhering to standard laboratory safety protocols.

GHS Hazard Statements (as listed on some SDS):[3]

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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H335: May cause respiratory irritation.

Precautionary Statements:[3]

P261: Avoid breathing dust.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Potential health effects include irritation to the respiratory tract, skin, and eyes upon contact.[3]

Ingestion may also be harmful.[3]

Safe Handling and Storage
Proper handling and storage are crucial to maintain the integrity of the resin and ensure a safe

laboratory environment.

Table 2: Handling and Storage Recommendations

Aspect Recommendation Source(s)

Handling

Keep away from heat and

sources of ignition. Avoid

breathing dust. Avoid contact

with skin and eyes. Wear

suitable protective clothing.

[3][11]

Storage

Keep container tightly closed

in a dry, well-ventilated area.

Some sources recommend

refrigeration (2-8 °C). The

material can be air-sensitive.

[3][6][11]

Incompatible Materials
Strong oxidizing agents,

Acylating agents.
[3]

Hygiene Measures

Wash hands thoroughly after

handling and before eating,

smoking, or using the lavatory.

[3]
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Below is a logical workflow for the safe handling and storage of Rink Amide AM Resin.

Handling Protocol

Storage Protocol

Receive Resin

Wear Appropriate PPE:
- Safety Glasses

- Gloves
- Lab Coat

Weigh in Ventilated Area
(e.g., Fume Hood) Transfer to Reaction Vessel Clean Spills Promptly

Tightly Seal Container

After Use

Store in a Dry,
Well-Ventilated Area

Store at Recommended
Temperature (e.g., 2-8 °C)

Routes of Exposure and Immediate Actions

Exposure to
Rink Amide AM Resin

Inhalation:
Remove to fresh air.

Provide oxygen or artificial
respiration if needed.

Skin Contact:
Wash with soap and

plenty of water.

Eye Contact:
Flush with water for
at least 15 minutes.

Ingestion:
Rinse mouth with water.
Do not induce vomiting.

Seek Immediate
Medical Attention

Consult a physician Consult a physician

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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